2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[12.6.1.04,19.06,18.09,17.011,16.015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene

• Molecular Formula: C42H54O6S3
• Molecular Weight: 751.1 g/mol
• IUPAC Name: 2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[12.6.1.04,19.06,18.09,17.011,16.015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene
• InChI: InChI=1S/C42H54O6S3/c1-7-13-19-43-31-32(44-20-14-8-2)38-26-25-27-29-30-28(26)40(50-38)35(47-23-17-11-5)36(48-24-18-12-6)42(30)51-41(29)34(46-22-16-10-4)33(45-21-15-9-3)39(27)49-37(25)31/h7-24H2,1-6H3
• InChI Key: WKQSCIMWXUOCPD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C2C3=C4C5=C6C7=C3C(=C1OCCCC)SC7=C(C(=C6SC5=C(C(=C4S2)OCCCC)OCCCC)OCCCC)OCCCC

Description

2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[126104,1906,1809,17011,16015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene is a complex organic compound characterized by its unique structure and properties This compound is notable for its intricate molecular architecture, which includes multiple rings and sulfur atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[126104,1906,1809,17011,16015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale operations, ensuring safety protocols, and implementing efficient purification techniques. The use of continuous flow reactors and automated systems can enhance the production efficiency and consistency of the compound .

Chemical Reactions Analysis

Types of Reactions

2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[12.6.1.04,19.06,18.09,17.011,16.015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfur atoms to thiols or other reduced forms.

Substitution: The butoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The reactions typically require controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while reduction can produce thiols. Substitution reactions can introduce a variety of functional groups, enhancing the compound’s versatility .

Scientific Research Applications

2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[12.6.1.04,19.06,18.09,17.011,16.015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Utilized in the production of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[12.6.1.04,19.06,18.09,17.011,16.015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene involves its interaction with molecular targets through its butoxy and sulfur groups. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects. The compound’s ability to chelate metal ions also plays a significant role in its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

• 2,3,7,8,12,13,17,18-Octamethoxy-5,10,15,20-tetrahydrotetrabenzo a,d,g,jannulene : Similar in structure but with methoxy groups instead of butoxy groups .
• 2,3,7,8,12,13,17,18-Octafluoro-5,10,15,20-tetrakis(pentafluorophenyl)-21H,23H-porphine : Contains fluorine atoms and is used in different applications .
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine : Features ethyl groups and is used in the formation of thin films .

Uniqueness

2,3,7,8,12,13-hexabutoxy-5,10,21-trithiaheptacyclo[12.6.1.04,19.06,18.09,17.011,16.015,20]henicosa-1,3,6,8,11,13,15(20),16,18-nonaene stands out due to its unique combination of butoxy and sulfur groups, which confer distinct chemical and physical properties. These features make it particularly valuable in applications requiring specific reactivity and stability .